2-(Thiophen-2-yl)-7-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-thiophen-2-yl-7-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H16N4O3S/c1-23-13-9-11(10-14(24-2)16(13)25-3)12-6-7-19-18-20-17(21-22(12)18)15-5-4-8-26-15/h4-10H,1-3H3
• InChI Key: PPDGCVHKVLIKGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=CC=NC3=NC(=NN23)C4=CC=CS4

Description

This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine class, a scaffold known for its versatility in medicinal chemistry, particularly as microtubule-targeting agents. The structure features a thiophene ring at position 2 and a 3,4,5-trimethoxyphenyl group at position 5. The trimethoxyphenyl moiety is a hallmark of tubulin polymerization inhibitors, mimicking the pharmacophore of combretastatin A-4 (CA-4).

Preparation Methods

Synthetic Routes: One method involves the oxidative N-N bond formation reaction using I₂/KI.

Reaction Conditions: The specific conditions for this reaction may vary, but the use of I₂ and KI as oxidants is common.

Industrial Production: While industrial-scale production methods are not widely reported, the compound’s synthetic feasibility suggests scalability.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions, but modifications at the triazolo[1,5-a]pyrimidine core or the substituents are likely.

Scientific Research Applications

Chemistry: Investigate its photophysical properties, crystal structures, and supramolecular interactions.

Biology: Explore its potential as a fluorescent probe or bioimaging agent.

Medicine: Assess its pharmacological activity, including anticancer or antimicrobial properties.

Industry: Consider its use in organic electronics or materials science.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.

Molecular Targets: Identify relevant cellular receptors, enzymes, or proteins.

Pathways Involved: Investigate signaling pathways affected by the compound.

Comparison with Similar Compounds

Substituent Variations at Position 7

The 3,4,5-trimethoxyphenyl group at position 7 is a critical determinant of antiproliferative activity. Key comparisons include:

• Compound 6 (7-(3,4,5-trimethoxyphenyl)-2-(4′-methoxy-3′-hydroxyphenyl)): Exhibits nanomolar activity (IC₅₀ = 60 nM against HeLa cells) due to synergistic effects of the trimethoxyphenyl and polar hydroxyl groups .
• Cevipabulin (TTI-237, 2b) : Lacks the 5-methyl group but retains the trimethoxyphenyl moiety, showing potent microtubule destabilization via vinca alkaloid site binding .
• 7-(3,4-Dimethoxyphenyl)-2-(4-fluorobenzyl) : Reduced methoxy groups diminish tubulin affinity, highlighting the necessity of the 3,4,5-trimethoxy pattern .

Table 1: Position 7 Substituent Impact on Activity

Compound	Substituent at Position 7	Key Activity Data	Source
Target Compound	3,4,5-Trimethoxyphenyl	N/A (Inference from analogs)
Compound 6	3,4,5-Trimethoxyphenyl	IC₅₀ = 60 nM (HeLa)
7n ()	3,4,5-Trimethoxyphenyl	MS: [M+1]⁺ = 455.4
7-(3,4-Dimethoxyphenyl)	3,4-Dimethoxyphenyl	Lower activity vs. trimethoxy

Substituent Variations at Position 2

The thiophene ring at position 2 distinguishes the target compound from analogs with aromatic or alkylamino groups:

• Benzylamino Derivatives (6a–d): Compounds with electron-withdrawing (e.g., 4-Cl) or donating (e.g., 4-Me) groups on the benzyl ring showed enhanced tubulin inhibition. For example, 6a (4′-Cl) and 6b (4′-Me) were among the most active in their series .
• Thiophene vs. Pyridyl : Compound 9b (2-(4-pyridyl)) exhibited moderate activity, suggesting heterocycle electronegativity impacts binding .
• Carboxamide Derivatives (5s, 5h) : Introduction of a carboxamide group at position 6 (e.g., 5s: thiazol-2-yl) improves solubility but may reduce membrane permeability compared to the target compound .

Table 2: Position 2 Substituent Impact on Activity

Compound	Substituent at Position 2	Key Activity Data	Source
Target Compound	Thiophen-2-yl	N/A (Structural inference)
6a (4′-Cl benzylamino)	4-Chlorobenzyl	High tubulin inhibition
9b	4-Pyridyl	Moderate activity
5s	Thiazol-2-yl carboxamide	Improved solubility

Role of the Triazolopyrimidine Core

The core scaffold serves as a bioisostere for metabolically labile carbonyl groups, enhancing stability. For example:

• Compound 3 : Features a bicyclic amine at position 7 but showed reduced antiproliferative activity (IC₅₀ = 10 µM) due to steric bulk .
• Compound 5 : Demonstrated potent tubulin inhibition (IC₅₀ = 9.9 µM) but lower cellular potency, indicating a disconnect between biochemical and cellular effects .

Structure-Activity Relationship (SAR) Trends

3,4,5-Trimethoxyphenyl at Position 7 : Essential for tubulin binding; removal or reduction of methoxy groups drastically reduces activity .

Electron-Deficient Substituents at Position 2 : Enhance activity (e.g., 4-Cl benzyl > 4-Me benzyl) .

Heterocyclic vs. Aromatic Groups : Thiophene (target compound) may offer metabolic stability over pyridyl or phenyl groups .

Polar Groups (e.g., Carboxamide) : Improve solubility but may limit cellular uptake .

Mechanistic Insights

• Microtubule Destabilization : Analogs like cevipabulin (2b) bind to the vinca site, inhibiting tubulin polymerization .
• Resistance Mitigation : Some triazolopyrimidines overcome multidrug resistance by avoiding efflux pumps .